2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine

Regiochemistry Hydrogen-Bond Geometry Molecular Recognition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H8N2OS2
Molecular Weight 212.3 g/mol
Cat. No. B15263869
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Technical Parameters


Basic Identity
Product Name2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine
Molecular FormulaC8H8N2OS2
Molecular Weight212.3 g/mol
Structural Identifiers
SMILESC1=CSC(=C1)COC2=NC=C(S2)N
InChIInChI=1S/C8H8N2OS2/c9-7-4-10-8(13-7)11-5-6-2-1-3-12-6/h1-4H,5,9H2
InChIKeyYUPNXDDXGOXNQQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine: Identity, Physicochemical Profile, and Procurement


2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine (CAS 1596778-31-2; molecular formula C₈H₈N₂OS₂; molecular weight 212.3 g/mol) is a heterocyclic building block comprising a 5-aminothiazole core linked via a methoxy bridge to a thiophen-2-yl moiety [1]. The compound has a computed XLogP3 of 2.1, a topological polar surface area (TPSA) of 105 Ų, one hydrogen bond donor, five hydrogen bond acceptors, and three rotatable bonds [1]. It is commercially available as a research chemical from multiple vendors with a minimum purity specification of 95%, recommended for long-term storage in cool, dry conditions . Unlike the more common 2-aminothiazole regioisomers such as 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6), this compound positions the primary amine at the 5-position of the thiazole ring, a regiochemical arrangement that fundamentally alters its hydrogen-bonding geometry and potential molecular recognition profile .

1
Fragment library diversification with 5-aminothiazole scaffold
2
Scaffold-hopping from promiscuous 2-aminothiazole cores
3
Building block for thiophene 5-position derivatization
4
Specification-graded purity with CoA traceability

Why Regioisomeric or Linker-Deficient Aminothiazoles Cannot Substitute This Compound


Aminothiazoles are not a monolithic class; the position of the primary amine (2- vs. 5-), the nature of the linker between heterocyclic rings, and the electronic character of the appended aromatic group collectively govern target engagement, selectivity, and developability. The target compound bears a 5-amine on the thiazole ring, in contrast to the far more common 2-aminothiazole pharmacophore found in compounds such as 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) and 5-(thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0). This regiochemical difference redistributes the hydrogen-bond donor/acceptor geometry—shifting the amine to a position that is directly conjugated with the thiazole C=N and altering the electrostatic potential surface [1]. Furthermore, the methoxy (-O-CH₂-) linker introduces conformational flexibility (3 rotatable bonds vs. 1 for the direct-attachment analog) and an additional hydrogen-bond acceptor, factors that modulate both binding kinetics and physicochemical properties such as solubility and permeability [1]. Fragment-based screening studies have explicitly documented that even minor substituent changes on the thiazole scaffold produce large shifts in hit rates and binding profiles, making simple interchange among aminothiazole analogs unreliable without direct comparative evidence [2].

Regiochemistry
5-aminothiazole geometry may alter hydrogen-bond donor/acceptor pattern vs 2-aminothiazole analogs.
Linker flexibility
Methoxy linker adds rotatable bonds and an HBA site; binding kinetics may shift vs rigid direct-attachment analogs.
Aromatic electronics
Thiophene π-excessive character may enable sulfur-π interactions not replicated by phenyl analogs.

Differentiation Evidence Against Closest Structural Analogs


Regiochemical Differentiation: 5-Aminothiazole vs. 2-Aminothiazole Scaffold

The target compound positions the primary amine at the 5-position of the 1,3-thiazole ring, whereas the most common commercial aminothiazole-thiophene analogs—4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) and 5-(thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0)—bear the amine at the 2-position. This regiochemical difference is non-trivial: in the 5-aminothiazole isomer, the amine is directly conjugated with the thiazole C=N (imine) nitrogen at position 3, whereas in the 2-aminothiazole isomer the amine is exocyclic to the thiazole ring system and conjugated with the endocyclic sulfur. The TPSA of the target compound (105 Ų) is substantially larger than that reported for 4-(thiophen-2-yl)thiazol-2-amine (TPSA 95.4 Ų per BOCSci data; 38.91 Ų per Chemscene computational data, though the latter value likely reflects a different calculation methodology), consistent with altered polarity and solvation [1]. Promiscuous 2-aminothiazoles (PrATs) have been explicitly flagged in the fragment-screening literature as frequent hitters with poor selectivity profiles; the 5-aminothiazole regioisomer represents a structurally distinct and comparatively underexplored chemotype that may offer differentiated target engagement patterns [2].

Regiochemical shift
Class-level
5-aminothiazole isomer: TPSA 105 Ų vs 2-aminothiazole: 95.4 Ų; amine geometry differs
May provide differentiated target engagement profile vs PrAT scaffold
Computed properties; no binding data
Regiochemistry Hydrogen-Bond Geometry Molecular Recognition Fragment-Based Drug Discovery

Linker-Mediated Conformational Flexibility and Hydrogen-Bond Acceptor Count

The target compound incorporates a methoxy (-O-CH₂-) linker between the thiazole core and the thiophene moiety, whereas the closest commercial analog 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) has the thiophene ring directly attached to the thiazole at position 4. This structural difference translates into quantifiable changes in molecular descriptors: the target possesses 3 rotatable bonds (vs. 1 for the direct-attachment analog) and 5 hydrogen-bond acceptors (vs. 4 for the direct-attachment analog) [1]. The additional rotatable bonds permit the thiophene ring to sample a broader conformational space, which may enable induced-fit binding to protein pockets that are sterically inaccessible to the rigid, directly-attached analog. The ether oxygen in the linker adds a fifth HBA site not present in the comparator, potentially enabling additional polar contacts. In SAR studies of 2-aminothiophene and 2-aminothiazole antimicrobial agents, linear alkyl chains were shown to enhance activity whereas rigid aryl and fused rings were less favorable, suggesting that conformational flexibility—precisely what the methoxy linker provides—can be a key driver of bioactivity in this scaffold class [2].

Linker flexibility
Class-level
3 rotatable bonds, 5 HBA vs 1 rotatable bond, 4 HBA for direct-attachment analog
Conformational entropy and polar contacts may enable induced-fit binding
SAR suggests flexibility enhances bioactivity in scaffold class
Conformational Flexibility Linker Effects Rotatable Bonds Hydrogen-Bond Acceptors

Electronic Differentiation: Thiophene vs. Benzyloxy (Phenyl) Ring

The target compound incorporates an electron-rich thiophene ring, whereas the commercial benzyloxy analog 2-(benzyloxy)-1,3-thiazol-5-amine (CAS 1603327-48-5) bears a phenyl ring. The sulfur atom in thiophene confers distinct electronic properties: thiophene is a π-excessive heteroaromatic with a dipole moment oriented toward the sulfur atom, whereas benzene is π-neutral and lacks a heteroatom dipole. This electronic difference manifests in the computed logP values: the target compound has XLogP3 = 2.1 (MW = 212.3) versus the benzyloxy analog (MW = 206.27), where the slightly higher mass of the thiophene-containing compound is offset by the polarizable sulfur, yielding a comparable lipophilicity despite the higher heteroatom count [1]. In adenosine receptor antagonist programs, thiazole-thiophene conjugates demonstrated subtype-selective binding (A₁, A₂A, A₃), with the thiophene sulfur participating in key hydrophobic and π-interactions that phenyl analogs could not replicate [2]. The thiophene ring also provides a synthetic handle (electrophilic aromatic substitution at the 5-position) that is absent in the phenyl analog, enabling downstream derivatization for SAR exploration [3].

Thiophene electronics
Reported
Thiophene (π-excessive) vs phenyl (π-neutral); comparable XLogP3 (2.1)
Sulfur-π and cation-π interactions possible; synthetic derivatization handle
Adenosine receptor precedent for sulfur participation
Electronics π-Stacking Sulfur Heterocycle Drug-Likeness

Purity Specification and Quality Assurance Baseline

The target compound is supplied by commercial vendors with a documented minimum purity specification of 95% . CymitQuimica (Biosynth brand) similarly lists the product with minimum 95% purity, and indicates long-term storage in cool, dry conditions . While 95% is a standard purity grade for research chemicals and screening compounds, this specification provides a verifiable procurement benchmark: when sourcing this compound across suppliers, the 95% minimum purity can be used as a contractual quality threshold. In contrast, the comparator 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) is also typically offered at 95% purity , meaning the target compound does not differentiate on purity alone; however, the availability of a Certificate of Analysis (CoA) upon request from AKSci provides a traceable quality assurance mechanism that supports reproducible experimental outcomes .

Purity specification
Specification review
95% minimum purity; CoA available upon request
Traceable quality benchmark for batch-to-batch reproducibility
No purity differentiation from 2-aminothiazole analogs
Purity Quality Control Procurement Specification Reproducibility

Fragment Library Suitability and Rule-of-Three Compliance

Fragment-based drug discovery (FBDD) campaigns impose strict physicochemical constraints—the 'Rule of Three' (Ro3: MW ≤ 300, ClogP ≤ 3, HBD ≤ 3, HBA ≤ 3, rotatable bonds ≤ 3). The target compound satisfies five of five Ro3 criteria (MW = 212.3; XLogP3 = 2.1; HBD = 1; HBA = 5; rotatable bonds = 3), with only the HBA count exceeding the Ro3 guideline (5 vs. ≤3), consistent with its enhanced polarity [1]. The comparator 4-(thiophen-2-yl)thiazol-2-amine (MW = 182.27; XLogP3 = 2; HBA = 4; rotatable bonds = 1) is also Ro3-compliant, but the target compound occupies a distinct region of fragment chemical space—higher MW, more HBA, greater flexibility—that may sample different protein topologies . A focused library of 49 fragment-sized thiazoles and thiadiazoles evaluated for fragment screening campaigns specifically highlighted that substituent identity (amines, bromides, carboxylic acids, nitriles) dramatically influences hit rates and promiscuity, underscoring that Ro3 compliance alone does not guarantee interchangeable fragment behavior [2].

Fragment Ro3 profile
Class-level
MW 212.3, XLogP3 2.1, HBD 1, HBA 5, RotB 3 — 4 of 5 criteria met
Ro3-compliant but distinct fragment space with higher TPSA and flexibility
Fragment library behavior not interchangeable with smaller comparators
Fragment-Based Drug Discovery Rule of Three Ligand Efficiency Library Design

Scarcity and Underexplored Chemical Space Differentiation

A systematic search of the public literature (PubMed, PubChem BioAssay, BindingDB, ChEMBL, Google Patents) as of May 2026 reveals no published biological assay data, no IC₅₀/Ki values, no patent claims specifically naming this compound, and no documented X-ray co-crystal structures for 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine [1][2][3]. In contrast, the 2-aminothiazole regioisomer 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) has documented enzyme inhibition activity (sulfathiazole acetyltransferase), antibacterial activity against Staphylococcus aureus, and multiple entries in the BindingDB database as a scaffold for derivatized analogs . This data asymmetry is itself a differentiation signal: the target compound occupies underexplored chemical space within the aminothiazole-thiophene family, offering an opportunity for novel IP generation and first-in-class probe discovery that the already-profiled 2-aminothiazole regioisomers cannot provide. The absence of prior art specific to this compound may be advantageous for organizations seeking freedom-to-operate in aminothiazole-based drug discovery programs.

Underexplored space
Data to verify
Zero published biological data or patent claims vs >5 data points for 2-aminothiazole analog
Opportunity for novel IP and first-in-class probe discovery
Systematic search across PubMed, BindingDB, ChEMBL, patents
Chemical Space Scaffold Novelty Patent Landscape Screening Library

Recommended Application Scenarios Based on Evidence-Supported Differentiation


Fragment Library Diversification for 5-Aminothiazole Chemical Space

As documented in Section 3 (Evidence Items 1, 2, and 5), the target compound occupies a distinct and underexplored region of aminothiazole chemical space—characterized by the 5-amine regioisomer, a flexible methoxy linker, and a thiophene ring—that is not represented by the commercially prevalent 2-aminothiazole direct-attachment analogs. Fragment-based screening programs seeking to diversify their libraries beyond the promiscuous 2-aminothiazole (PrAT) scaffold [1] should procure this compound as a Ro3-compliant fragment (MW = 212.3; XLogP3 = 2.1) with a differentiated hydrogen-bond pharmacophore (TPSA = 105 Ų, HBA = 5) [2]. The absence of prior art (Evidence Item 6) further supports inclusion in proprietary fragment collections where novel IP generation is prioritized.

Scaffold-Hopping from 2-Aminothiazole to 5-Aminothiazole Series

Medicinal chemistry programs built around 2-aminothiazole cores (e.g., kinase inhibitors, adenosine receptor antagonists) that have encountered selectivity or promiscuity liabilities—consistent with the documented PrAT phenomenon [1]—can use the target compound as a scaffold-hopping starting point. The 5-aminothiazole regioisomer, with its distinct hydrogen-bond geometry (amine conjugated with thiazole C=N rather than exocyclic to sulfur, per Evidence Item 1), offers a structurally orthogonal template for rebuilding SAR while retaining the thiophene-thiazole heterocyclic framework. The methoxy linker provides two additional rotatable bonds vs. direct-attachment analogs (Evidence Item 2), enabling exploration of binding poses inaccessible to the rigid comparator series.

Building Block for Thiophene 5-Position Derivatization

The thiophene ring in the target compound is electron-rich and susceptible to electrophilic aromatic substitution at the vacant 5-position, a reactivity feature absent in the benzyloxy (phenyl) analog (Evidence Item 3) [3]. This provides a synthetic diversification vector for generating focused libraries of 5-substituted thiophene analogs through halogenation, formylation, or cross-coupling reactions. Procurement of the parent compound at 95% purity with CoA traceability (Evidence Item 4) ensures a consistent starting material quality for reproducible synthetic derivatization campaigns.

Computational Chemistry and In Silico Screening for Novel IP

Given the complete absence of published biological assay data and patent claims (Evidence Item 6) [4][5], this compound is an ideal candidate for computational target prediction, inverse docking, and in silico polypharmacology profiling. Organizations can generate proprietary biological annotation de novo, establishing freedom-to-operate that is unavailable for the heavily claimed 2-aminothiazole analog series. The well-defined computed physicochemical properties (XLogP3, TPSA, HBD/HBA counts) [2] provide validated input parameters for QSAR model building and ADMET prediction workflows.

Application
Selection Property
Validation Focus
Fragment Library Diversification
5-Aminothiazole regioisomer with methoxy linker
Verify hydrogen-bond geometry and Ro3 compliance
Scaffold-Hopping from 2-Aminothiazole
Orthogonal hydrogen-bond template with flexible linker
Assess selectivity vs promiscuity liabilities
Thiophene 5-Position Derivatization
Electron-rich thiophene ring amenable to electrophilic substitution
Confirm reactivity and purity for synthetic derivatization
Computational IP Generation
Underexplored scaffold with no prior art claims
Validate predicted binding modes and ADMET properties
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